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Compound of Interest

Compound Name: 2-(2-Ethyl-oxazolidin-3-yl)-ethanol

Cat. No.: B8382317

Get Quote

Executive Summary & Immediate Action
2-(2-Ethyl-oxazolidin-3-yl)-ethanol is a nitrogen-containing heterocyclic compound, typically

synthesized from the condensation of propanal and diethanolamine.[1][2] It is a moisture-

sensitive organic liquid that can hydrolyze to release its starting materials.

Core Disposal Directive:

Primary Method: High-temperature incineration (with NOx scrubbing).

Prohibited: Do NOT dispose of via sanitary sewer or drain. Do NOT mix with strong acids or

oxidizers.

Waste Classification: Hazardous Organic Waste (Ignitable, Irritant).

Chemical Profile & Hazard Identification
Understanding the chemical structure is critical for safe handling. This compound is an

oxazolidine derivative, meaning it is a "masked" aldehyde/amine system.
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Property Specification

Chemical Name 2-(2-Ethyl-oxazolidin-3-yl)-ethanol

Synonyms
2-Ethyl-3-oxazolidineethanol; N-(2-

hydroxyethyl)-2-ethyloxazolidine

Molecular Formula C₇H₁₅NO₂

Structure
Oxazolidine ring (N at pos 3) with Ethyl at pos 2

and Hydroxyethyl at pos 3

Precursors
Propanal (Propionaldehyde) + Diethanolamine

(DEA)

Stability
Moisture Sensitive. Hydrolyzes in water/acid to

release Propanal (Flammable) and DEA.

Physical State Colorless to pale yellow liquid

Hazard Matrix (GHS Classification)
H227: Combustible liquid.

H315/H319: Causes skin and serious eye irritation.

H317: May cause an allergic skin reaction (characteristic of oxazolidines).

Hydrolysis Hazard: Contact with water or acids releases Propanal (Flash point: -9°C) and

Diethanolamine (Aquatic toxin).

Pre-Disposal Stabilization & Handling
Before disposal, the chemical must be stabilized to prevent accidental hydrolysis or

polymerization.

Step 1: Segregation
Isolate this waste stream. Do not mix with:

Acids: Catalyzes rapid hydrolysis, releasing flammable propanal vapors.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8382317?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidizers: Risk of exothermic reaction.

Water/Aqueous Solutions: Promotes decomposition.

Step 2: Container Selection
Material: High-Density Polyethylene (HDPE) or Glass (Amber).

Headspace: Leave 10% headspace to accommodate potential vapor expansion if hydrolysis

occurs.

Seal: Use a Teflon-lined cap to ensure an airtight seal.

Step-by-Step Disposal Protocol
This protocol ensures compliance with RCRA (USA) and general hazardous waste regulations.

Phase A: Waste Characterization
Purity Check: Determine if the waste is pure 2-(2-Ethyl-oxazolidin-3-yl)-ethanol or a

mixture.

pH Check: If mixed with other solvents, ensure the pH is neutral to slightly alkaline (pH 7-9).

Reason: Acidic pH triggers decomposition.

Phase B: Packaging & Labeling
Transfer: Move liquid into the selected container using a funnel in a fume hood.

Labeling: Attach a hazardous waste tag with the following constituents listed explicitly:

2-(2-Ethyl-oxazolidin-3-yl)-ethanol

Potential Decomposition Products: Propanal, Diethanolamine

Hazard Codes: Mark as "Flammable" and "Irritant".

Phase C: Final Disposal (Contractor Handoff)
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Transfer the sealed container to your facility's hazardous waste storage area. The waste

management contractor must utilize one of the following methods:

Method 1 (Preferred):Rotary Kiln Incineration. The compound is burned at >1000°C. The

nitrogen content requires a facility equipped with scrubbers to capture NOx emissions.

Method 2 (Alternative):Fuel Blending. If the waste has high caloric value and low water

content, it may be blended into auxiliary fuels for cement kilns.

Emergency Spill Response (Dry Protocol)
Because water triggers hydrolysis, a dry response is mandatory.

Evacuate & Ventilate: Remove ignition sources. Propanal vapors (if released) are highly

flammable.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a respirator (organic vapor

cartridge) if ventilation is poor.

Containment: Do NOT use water. Surround the spill with dry vermiculite, sand, or clay-based

absorbent.

Collection: Scoop absorbed material into a disposal container.

Decontamination: Wipe the surface with a solvent (e.g., isopropanol) rather than water, or

use a damp paper towel only as a final polishing step.

Decision Logic & Workflow
The following diagram illustrates the critical decision-making process for disposing of this

chemical, emphasizing the prevention of hydrolysis.
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Waste: 2-(2-Ethyl-oxazolidin-3-yl)-ethanol

Is the waste mixed with other chemicals?

Pure Chemical

No

Mixture

Yes

Pack in HDPE/Glass
(Air-tight, Moisture-free)

Is the mixture Acidic (pH < 7)?

Neutralize with mild base
(Prevent Hydrolysis)

Yes

No

Label: 'Flammable', 'Irritant'
List: Propanal/DEA precursors

Ship for Incineration
(Rotary Kiln)

Click to download full resolution via product page

Figure 1: Decision tree for the safe packaging and disposal of oxazolidine-ethanol derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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